N'-(4,5-dimethylbenzo[d]thiazol-2-yl)-4-((3-methylpiperidin-1-yl)sulfonyl)benzohydrazide

• IUPAC Name: N'-(4,5-dimethyl-1,3-benzothiazol-2-yl)-4-(3-methylpiperidin-1-yl)sulfonylbenzohydrazide
• InChI: InChI=1S/C22H26N4O3S2/c1-14-5-4-12-26(13-14)31(28,29)18-9-7-17(8-10-18)21(27)24-25-22-23-20-16(3)15(2)6-11-19(20)30-22/h6-11,14H,4-5,12-13H2,1-3H3,(H,23,25)(H,24,27)
• InChI Key: QIHHPGUTYUFIOW-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN(C1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NNC3=NC4=C(S3)C=CC(=C4C)C
• Molecular Formula: C22H26N4O3S2
• Molecular Weight: 458.6 g/mol
• CAS No.: 851980-61-5

Description

N'-(4,5-dimethylbenzo[d]thiazol-2-yl)-4-((3-methylpiperidin-1-yl)sulfonyl)benzohydrazide is a useful research compound. Its molecular formula is C22H26N4O3S2 and its molecular weight is 458.6. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Novel Synthesis and Pharmaceutical Impurities

Research on similar compounds, like omeprazole and its impurities, reveals insights into the synthesis and potential pharmaceutical applications of proton pump inhibitors. These studies are crucial for understanding the synthesis processes, impurities identification, and quality control in pharmaceutical development, highlighting the compound's relevance in developing anti-ulcer drugs (Saini, Majee, Chakraborthy, & Salahuddin, 2019).

DNA Interaction Studies

Compounds like Hoechst 33258, which have structural similarities with the queried compound, are known for their strong binding to the minor groove of double-stranded DNA. Such interactions are pivotal in developing fluorescent DNA stains and radioprotectors, offering a pathway to understanding how similar compounds could be used in cell biology, chromosome analysis, and as starting points for drug design (Issar & Kakkar, 2013).

Sulfonamide Applications in Drug Development

The sulfonamide group, a component of the compound , is extensively used in creating a wide range of drugs, from diuretics to antiepileptics and antipsychotics. Research into sulfonamides has highlighted their potential in targeting carbonic anhydrase inhibitors for glaucoma treatment and tumor-associated isoforms for cancer therapy (Carta, Scozzafava, & Supuran, 2012).

Antioxidant and Anti-inflammatory Applications

Exploration of benzothiazole derivatives, a core structure in the compound of interest, suggests significant antioxidant and anti-inflammatory properties. These findings underline the potential for benzothiazole-containing compounds in therapeutic agent development, including anticancer, anti-inflammatory, and antiviral applications (Bhat & Belagali, 2020).